2-methyl-N-{[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl}-1H-benzimidazole-4-carboxamide

• IUPAC Name: 2-methyl-N-[[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl]-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C20H24N6O/c1-14-23-17-7-3-6-16(18(17)24-14)20(27)22-13-15-5-4-8-21-19(15)26-11-9-25(2)10-12-26/h3-8H,9-13H2,1-2H3,(H,22,27)(H,23,24)
• InChI Key: HBBYGRQTYNTEBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2N1)C(=O)NCC3=C(N=CC=C3)N4CCN(CC4)C
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpiperazines. It’s a part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. These studies provide insights into the conformation of the rings and the orientation of the substituents in the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. These studies provide valuable information about the reactivity of these compounds and their potential use in various chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. These properties include molecular weight, solubility, and acidity, among others.

Mechanism of Action

The mechanism of action of similar compounds has been discussed in several studies. These studies provide insights into how these compounds interact with their targets and exert their effects.

Safety and Hazards

The safety and hazards associated with similar compounds have been documented. These documents provide information about the potential risks associated with the handling and use of these compounds.

Future Directions

The future directions for the research and development of similar compounds have been suggested in several studies. These suggestions include the design and synthesis of novel derivatives, the exploration of their biological activities, and their potential applications in various fields.